Cas no 1324189-45-8 (2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine)

• Product Name: 2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
• CAS No: 1324189-45-8
• MF: C₁₇H₁₂F₃N₅O₂
• MW: 375.304693222046
• CID: 6411365
• PubChem ID: 49745367
• Update Time: 2025-05-26

2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
• AKOS024796546
• [3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• 1324189-45-8
• F6064-0707
• 2-(5-{1-[4-(trifluoromethyl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
• (3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone

• Inchi： 1S/C17H12F3N5O2/c18-17(19,20)12-4-2-10(3-5-12)16(26)25-8-11(9-25)15-23-14(24-27-15)13-21-6-1-7-22-13/h1-7,11H,8-9H2
• InChI Key： KATQKMOATAPZRP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)=O)(F)F

Computed Properties

• Exact Mass: 375.09430913g/mol
• Monoisotopic Mass: 375.09430913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Additional information on 2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine

Recent Advances in the Study of 2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine (CAS: 1324189-45-8)

The compound 2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine (CAS: 1324189-45-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxadiazole and pyrimidine moieties, has been investigated for its role as a modulator of various biological targets, including kinases and other enzymes involved in critical cellular pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 1324189-45-8, addressing previous challenges in its large-scale production. The study also highlighted the compound's improved solubility and stability, which are critical for its development as a drug candidate.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in targeting specific kinases implicated in inflammatory and oncogenic pathways. For instance, a preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 1324189-45-8 exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. These findings suggest its potential as a lead compound for the treatment of kinase-driven diseases, such as certain cancers and autoimmune disorders.

Further research has explored the structural-activity relationship (SAR) of 1324189-45-8, revealing that the trifluoromethylbenzoyl group and the oxadiazole ring are critical for its binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into the compound's interaction with its target proteins, facilitating the design of more potent analogs. These advancements underscore the compound's versatility and its promise as a scaffold for further drug development.

Despite these promising results, challenges remain in translating 1324189-45-8 into clinical applications. Issues such as off-target effects and metabolic stability need to be addressed through further optimization and toxicological studies. Ongoing research aims to refine the compound's pharmacokinetic profile and evaluate its safety in animal models, paving the way for potential clinical trials in the near future.

In conclusion, 2-(5-{1-4-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine represents a promising candidate in the realm of targeted therapy. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research, with the potential to yield novel therapeutics for a range of diseases. Continued efforts in synthetic chemistry, SAR studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.